Cas no 757180-99-7 (Ethanone,2-bromo-1-(4-ethyl-3-pyridinyl)-)
757180-99-7 structure
Product Name:Ethanone,2-bromo-1-(4-ethyl-3-pyridinyl)-
CAS No:757180-99-7
MF:C9H10BrNO
MW:228.08580160141
CID:549347
PubChem ID:22049794
Update Time:2025-04-19
Ethanone,2-bromo-1-(4-ethyl-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,2-bromo-1-(4-ethyl-3-pyridinyl)-
- Ethanone, 2-bromo-1-(4-ethyl-3-pyridinyl)- (9CI)
- DHGTXFUTYYECOA-UHFFFAOYSA-N
- SCHEMBL3821293
- 2-bromo-1-(4-ethylpyridin-3-yl)ethanone
- 757180-99-7
-
- Inchi: 1S/C9H10BrNO/c1-2-7-3-4-11-6-8(7)9(12)5-10/h3-4,6H,2,5H2,1H3
- InChI Key: DHGTXFUTYYECOA-UHFFFAOYSA-N
- SMILES: BrCC(C1C=NC=CC=1CC)=O
Computed Properties
- Exact Mass: 226.99458g/mol
- Monoisotopic Mass: 226.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30Ų
Ethanone,2-bromo-1-(4-ethyl-3-pyridinyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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